1-(3,4-dichlorophenyl)-4-(ethylsulfonyl)piperazine

• IUPAC Name: 1-(3,4-dichlorophenyl)-4-ethylsulfonylpiperazine
• InChI: InChI=1S/C12H16Cl2N2O2S/c1-2-19(17,18)16-7-5-15(6-8-16)10-3-4-11(13)12(14)9-10/h3-4,9H,2,5-8H2,1H3
• InChI Key: NXCPARSIZRJHFT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)Cl)Cl
• Molecular Formula: C12H16Cl2N2O2S
• Molecular Weight: 323.2 g/mol

Description

1-(3,4-dichlorophenyl)-4-(ethylsulfonyl)piperazine, commonly known as DSP, is a chemical compound with a molecular formula of C12H15Cl2N2O2S. DSP is a potent and selective serotonin 2C receptor agonist, which has been widely used in scientific research for its pharmacological properties.

Mechanism of Action

DSP acts as a potent and selective agonist of the serotonin 2C receptor. The serotonin 2C receptor is a G protein-coupled receptor that is primarily located in the brain. Activation of the serotonin 2C receptor by DSP leads to the inhibition of adenylyl cyclase, which reduces the production of cyclic AMP. This results in the modulation of various signaling pathways in the brain, which can lead to changes in appetite, mood, and behavior.
Biochemical and Physiological Effects:
The biochemical and physiological effects of DSP are primarily mediated through the activation of the serotonin 2C receptor. DSP has been shown to reduce food intake and body weight in animal models, which suggests that it may have potential as an anti-obesity drug. DSP has also been shown to have anxiolytic and antidepressant effects in animal models, which suggests that it may have potential as a therapeutic agent for mood disorders.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DSP in lab experiments is its potency and selectivity for the serotonin 2C receptor. This allows researchers to selectively activate this receptor and study its effects on various physiological and behavioral processes. However, one of the limitations of using DSP is that it may have off-target effects on other serotonin receptors, which can complicate the interpretation of results.

Future Directions

There are several future directions for research on DSP. One area of interest is the development of DSP analogs with improved pharmacological properties, such as increased potency and selectivity for the serotonin 2C receptor. Another area of interest is the investigation of the potential therapeutic applications of DSP, such as its use as an anti-obesity or anti-anxiety drug. Additionally, further research is needed to fully understand the mechanism of action of DSP and its effects on various signaling pathways in the brain.

Scientific Research Applications

DSP has been extensively used in scientific research for its pharmacological properties. It is a potent and selective serotonin 2C receptor agonist, which makes it a valuable tool for studying the role of serotonin in the brain. DSP has been used in various studies to investigate the effects of serotonin on appetite, mood, and behavior.